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Compound of Interest

Compound Name: Palmitoleoyl chloride

Cat. No.: B8038789 Get Quote

Essential Safety and Handling Guide for
Palmitoleoyl Chloride
This guide provides critical safety and logistical information for laboratory professionals

handling Palmitoleoyl chloride. Adherence to these procedures is essential for ensuring

personal safety and proper disposal.

Palmitoleoyl chloride is a corrosive and reactive liquid that demands careful handling in a

controlled laboratory environment.[1][2] It can cause severe skin burns and eye damage.[3]

The substance reacts violently with water and is a lachrymator, meaning it can cause tearing.

[3] Inhalation of vapors or mists may lead to severe irritation of the respiratory tract.[2][4]
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Hazard Classification Description

UN Number UN3265[5]

Proper Shipping Name
CORROSIVE LIQUID, ACIDIC, ORGANIC,

N.O.S.[5]

Transport Hazard Class 8[5]

Packing Group II[5]

GHS Hazard Statements
H314: Causes severe skin burns and eye

damage.[3]

Signal Word Danger[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Palmitoleoyl chloride to

prevent exposure.

PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

and a face shield (8-inch

minimum).[3]

Protects against splashes and

vapors that can cause severe

eye damage.[1][2][4][5]

Hand Protection

Impermeable chemical-

resistant gloves (e.g., nitrile,

neoprene).[3][5]

Prevents skin contact which

can lead to severe burns and

blistering.[1][4][5]

Skin Protection

Impermeable protective

clothing or a chemical-resistant

apron.[5][6]

Shields the body from

accidental splashes and

contact.

Respiratory Protection

Use in a well-ventilated area. A

self-contained breathing

apparatus must be available

for emergencies.[5]

Protects against inhalation of

corrosive and irritating vapors.

[1][2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://www.cdhfinechemical.com/images/product/msds/136_1237413089_PALMITOYLCHLORIDECASNO112-67-4MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/136_1237413089_PALMITOYLCHLORIDECASNO112-67-4MSDS.pdf
https://www.benchchem.com/product/b8038789?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/136_1237413089_PALMITOYLCHLORIDECASNO112-67-4MSDS.pdf
https://datasheets.scbt.com/sc-281122.pdf
https://www.zoro.com/static/cms/enhanced_pdf/ZQ_7nGhefx.PDF
https://sdfine.com/media/catalog/product/attachment/56239MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://www.cdhfinechemical.com/images/product/msds/136_1237413089_PALMITOYLCHLORIDECASNO112-67-4MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://datasheets.scbt.com/sc-281122.pdf
https://sdfine.com/media/catalog/product/attachment/56239MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://sc.edu/ehs/training/HazComm/measures02.htm
https://static.cymitquimica.com/products/54/pdf/sds-OR72265.pdf
https://datasheets.scbt.com/sc-281122.pdf
https://www.zoro.com/static/cms/enhanced_pdf/ZQ_7nGhefx.PDF
https://sdfine.com/media/catalog/product/attachment/56239MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8038789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage Protocol
Engineering Controls:

Work in a chemical fume hood with sufficient ventilation.[5]

Ensure an eye wash station and safety shower are readily accessible.[1][5]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed and upright to prevent leakage.[3]

The substance is moisture-sensitive; store away from water and incompatible materials such

as bases, strong oxidizing agents, and alcohols.[3][7]

Use original or lined metal/plastic containers; do not use aluminum or galvanized containers.

[1]

Handling Workflow: Below is a workflow diagram for the safe handling of Palmitoleoyl
chloride.
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Workflow for Handling Palmitoleoyl Chloride
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Perform experimental procedure
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Proceed to cleanup
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End
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Caption: A step-by-step workflow for the safe handling of Palmitoleoyl chloride.
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First Aid Measures
Immediate action is crucial in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, keeping eyelids open.[3][5]

Seek immediate specialist medical attention.[5]

Skin Contact

Drench the affected skin with running water for

at least 10 minutes.[5] Remove all contaminated

clothing immediately.[5] If blistering or

symptoms of poisoning occur, transfer to a

hospital.[5]

Inhalation

Move the person to fresh air.[3] If breathing is

difficult, provide artificial respiration.[3] Seek

immediate medical attention.[5]

Ingestion

Wash out the mouth with water. Do not induce

vomiting.[3][5] Give one cup of water to drink

every 10 minutes.[5] Seek immediate medical

attention.

Spill and Disposal Plan
Spill Response:

Evacuate personnel from the immediate area.[3]

Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand or earth).[3]

Do not use water to clean up the spill as it reacts violently.[3]

Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[3]

Ventilate the area and wash the spill site after material pickup is complete.
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Waste Disposal:

All waste containing Palmitoleoyl chloride must be treated as hazardous waste.[3]

Dispose of the chemical and any contaminated materials through a licensed disposal

company.[3][5]

Follow all local, state, and federal regulations for hazardous waste disposal.[1][5]

Do not dispose of it down the drain.[3] Contaminated packaging should be disposed of in the

same manner as the product.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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